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Clarification on Phenazolam

It is important to first clarify that the compound mentioned in your query, "Phenazolam," is not found in the

scientific or regulatory documents I reviewed. The search results consistently refer to a closely related

compound named Phenazepam [1].

Phenazepam is a benzodiazepine developed in the 1970s and is characterized by a bromine substitution at the

R7 position of its benzyl ring [1]. The following table summarizes its key profile information.

Property Description

IUPAC Name 7-Bromo-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one [1]

Molecular Formula C₁₅H₁₀BrClN₂O [1]

Molecular Weight 349.61 g·mol⁻¹ [1]

Main Therapeutic
Uses

Anxiety, neurosis-like conditions, insomnia, alcohol withdrawal syndrome,
epilepsy (occasionally), muscle spasticity [1]
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| Legal Status (Examples) | • US: Unscheduled at the federal level (not FDA-approved), but illegal for

human consumption; Schedule I in Louisiana [1]. • UK: Class C drug [1]. • China: Controlled substance [1].

|

Benzodiazepine Receptor Binding in General

While specific data for phenazepam is limited, the general mechanism of benzodiazepines is well-

established. The following diagram illustrates the core binding mechanism shared by classical

benzodiazepines.
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Benzodiazepines act as positive allosteric modulators of the GABAₐ receptor [2] [3]. They bind

specifically to a site formed at the extracellular interface of the α (α1, α2, α3, or α5) and γ2 subunits [4] [5].

This binding increases the receptor's affinity for GABA, enhancing GABA-induced chloride ion flux, which

leads to neuronal hyperpolarization and reduced excitability [4] [2].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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